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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for diethyl methylmalonate
(CAS No. 609-08-5), a key intermediate in pharmaceutical and chemical synthesis. The

information is compiled from various Safety Data Sheets (SDS) and regulatory guidelines to

ensure a thorough understanding of its properties and associated hazards. All quantitative data

is presented in structured tables for clarity, and detailed methodologies for key safety

experiments are provided.

Core Safety and Physical Properties
Diethyl methylmalonate is classified as a combustible liquid but is generally not considered a

hazardous substance under GHS criteria.[1][2] However, it may cause irritation to the eyes,

skin, and respiratory tract upon exposure.[3][4] The toxicological properties have not been fully

investigated, warranting careful handling in a laboratory setting.[1][3][5]

Physical and Chemical Data
The physical and chemical properties of diethyl methylmalonate are crucial for safe handling,

storage, and use in experimental setups.
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Property Value Source(s)

Molecular Formula C₈H₁₄O₄ [2][5][6][7][8]

Molecular Weight 174.19 g/mol [2][5][6][7][8]

Appearance Clear, colorless liquid [2][3][4]

Boiling Point 199-201 °C @ 760 mmHg [3]

Density 1.022 g/mL at 20 °C [7]

Specific Gravity 1.021 - 1.025 @ 20 °C

Vapor Pressure 30 mmHg @ 17 °C [3]

Refractive Index 1.411 - 1.415 @ 20 °C [7][9]

Solubility Slightly soluble in water [3]

Fire and Explosivity Data
Understanding the flammability characteristics of diethyl methylmalonate is essential for

preventing fire-related incidents in the laboratory. It is classified as a Category 4 Combustible

Liquid.[1][5]

Parameter Value Source(s)

Flash Point
76 - 82 °C (169 - 180 °F) -

Closed Cup
[1][7][10]

Autoignition Temperature No data available [1][5]

Explosion Limits No data available [1][5]

Suitable Extinguishing Media

Water spray, Carbon dioxide

(CO₂), Dry chemical, Alcohol-

resistant foam

[1][5]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[1][3][5]
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Toxicological Data
The toxicological profile indicates low acute toxicity, though comprehensive data is limited.

Test Result Species Source(s)

Acute Oral LD50 > 5,000 mg/kg Rat

Note: Many SDS sources state that acute toxicity information is not available or that the

toxicological properties have not been fully investigated.[1][3][5]

Experimental Protocols
The safety data reported in SDSs are derived from standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD) and ASTM International. Below are summaries of the methodologies for key safety

assessments.

Acute Toxicity and Irritation Studies
OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure This method is designed to

assess the acute toxic effects of a substance when administered orally.[1][8] The principle is to

use moderately toxic doses and avoid lethality as an endpoint.[6]

Principle: A single sex (typically female rats) is dosed in a stepwise procedure at fixed dose

levels (5, 50, 300, 2000 mg/kg).[1][9] The test begins with a sighting study to determine the

appropriate starting dose.[1][8]

Procedure: The substance is administered by gavage to fasted animals. Depending on the

presence or absence of toxicity signs or mortality, further groups may be dosed at higher or

lower levels.[1]

Observation: Animals are observed for a minimum of 14 days for signs of toxicity.[1][8]

Observations include changes in skin, fur, eyes, and behavior. All animals are subjected to a

gross necropsy at the end of the study.[9][11]
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OECD Guideline 404: Acute Dermal Irritation/Corrosion This test evaluates a substance's

potential to cause skin irritation or corrosion.[10][12][13][14]

Principle: The substance is applied in a single dose to a small area of the skin (approx. 6

cm²) of an albino rabbit, with untreated skin serving as a control.[13] A tiered testing strategy,

starting with in vitro methods, is recommended to reduce animal testing.[15]

Procedure: A 0.5 mL (liquid) or 0.5 g (solid) sample is applied to the shaved skin under a

semi-occlusive patch for a 4-hour exposure period.[12]

Observation: Skin reactions, specifically erythema (redness) and edema (swelling), are

scored at 1, 24, 48, and 72 hours after patch removal.[12][15] Observations may continue up

to 14 days to assess the reversibility of effects.[15]

OECD Guideline 405: Acute Eye Irritation/Corrosion This guideline determines the potential for

a substance to cause eye irritation or corrosion.[3][5][16][17][18]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an albino rabbit, with the other eye serving as a control.[3][16][17] A sequential testing

strategy, starting with a single animal, is strongly recommended.[5][16]

Procedure: A 0.1 mL (liquid) or 0.1 g (solid) dose is instilled. The eyelids are gently held

together for about one second. Washing the eye is generally avoided for at least 24 hours

post-instillation.[3][5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours.[16] Lesions of the cornea,

iris, and conjunctiva are scored to evaluate the degree of irritation. The use of analgesics

and anesthetics is recommended to minimize animal distress.[5][16]

Physicochemical Safety Tests
ASTM D93: Flash Point by Pensky-Martens Closed Cup Tester This is the standard method for

determining the flash point of combustible liquids.[2][19][20]

Principle: A brass test cup is filled with the sample and closed with a lid. The sample is

heated and stirred at a controlled rate. An ignition source is periodically introduced into the

vapor space.[2][21]
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Procedure: The test begins by heating the sample. The ignition source is dipped into the cup

at specified temperature intervals while stirring is momentarily stopped.[2]

Result: The flash point is the lowest temperature, corrected to a barometric pressure of 101.3

kPa, at which the application of the ignition source causes the vapors above the liquid to

ignite with a distinct flash inside the cup.[2][21]

ASTM E659: Autoignition Temperature of Chemicals This method determines the lowest

temperature at which a chemical will spontaneously ignite in air without an external ignition

source.[22][23]

Principle: A small, measured quantity of the substance is injected into a uniformly heated,

500-mL glass flask containing air.[22][24]

Procedure: The flask is maintained at a set temperature. The operator observes for ignition,

which is evidenced by a flame or explosion. The test is repeated at various temperatures and

sample concentrations until the minimum temperature for ignition is found.[22]

Result: The autoignition temperature is the lowest flask temperature at which ignition occurs.

[22] This value is highly dependent on the test conditions, including vessel volume and

pressure.[23]

Safety Procedures and Logical Workflows
Proper handling and emergency preparedness are critical when working with any chemical.

The following diagrams illustrate the logical workflows for personal protection and spill

response.

Caption: Recommended PPE workflow for handling diethyl methylmalonate.
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Diethyl Methylmalonate Spill Response

Spill Occurs

Evacuate Immediate Area
Ensure Adequate Ventilation

Remove All Sources of Ignition
(Flames, Sparks, Hot Surfaces)

Contain Spill with Inert
Absorbent Material

(Sand, Vermiculite, Earth)

Collect Absorbed Material
into a Suitable, Closed Container

for Disposal

Clean Spill Area with Soap
and Water

Dispose of Waste According to
Local, State, and Federal Regulations

Spill Neutralized

Click to download full resolution via product page

Caption: Logical workflow for responding to a diethyl methylmalonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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